Cas no 40665-94-9 (Dimethyl (3-(3-chlorophenoxy)-2-oxopropyl)phosphonate)

• Product Name: Dimethyl (3-(3-chlorophenoxy)-2-oxopropyl)phosphonate
• CAS No: 40665-94-9
• MF: C₁₁H₁₄ClO₅P
• MW: 292.652623653412
• CID: 55270
• PubChem ID: 3566446
• Update Time: 2025-06-07

Dimethyl (3-(3-chlorophenoxy)-2-oxopropyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• Dimethyl (3-(3-chlorophenoxy)-2-oxopropyl)phosphonate
• 1-(3-chlorophenoxy)-3-dimethoxyphosphorylpropan-2-one
• Dimethyl 3-(3-chlorophenoxy)-2-oxopropylphosphonate
• Dimethyl3-(3-chlorophenoxy)-2-oxopropylphosphonate
• Dimethyl [2-oxo-3-(3-chlorophenoxy)propyl]phosphonate
• Dimethyl [3-(3-chlorophenoxy)acetonyl]phosphonate
• Dimethyl[3-(m-chlorophenoxy)acetonyl]phosphonate
• [3-(3-Chlorophenoxy)-2-oxopropyl]phosphonic acid dimethyl ester
• Dimethyl [3-(3-chlorophenoxy)-2-oxoprop-1-yl]phosphonate
• DTXSID70393719
• BP-12995
• Phosphonic acid, P-[3-(3-chlorophenoxy) -2-oxopropyl]-,dimethyl ester
• CS-0204730
• 40665-94-9
• Dimethyl[3-(3-chlorophenoxy)-2-oxoprop-1-yl]phosphonate
• MFCD00800277
• AMY30094
• FT-0732158
• AKOS015891032
• A873255
• E83594
• dimethyl [3-(3-chlorophenoxy)-2-oxopropyl]phosphonate
• SCHEMBL6297069
• ZNPUZMPUXAFKQZ-UHFFFAOYSA-N
• Dimethyl [3-(3-chlorophenoxy)-2-oxoprop-1 -yl]phosphonate
• AC-29280
• Phosphonic acid, [3-(3-chlorophenoxy)-2-oxopropyl]-, dimethyl ester
• SY351077

• MDL： MFCD00800277
• Inchi： 1S/C11H14ClO5P/c1-15-18(14,16-2)8-10(13)7-17-11-5-3-4-9(12)6-11/h3-6H,7-8H2,1-2H3
• InChI Key： ZNPUZMPUXAFKQZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OCC(CP(=O)(OC)OC)=O

Computed Properties

• Exact Mass: 292.02700
• Monoisotopic Mass: 292.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.8A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.298
• Boiling Point: 400.1 °C at 760 mmHg
• Flash Point: 400.1 °C at 760 mmHg
• Refractive Index: 1.504
• PSA: 71.64000
• LogP: 2.77380

Dimethyl (3-(3-chlorophenoxy)-2-oxopropyl)phosphonate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Dimethyl (3-(3-chlorophenoxy)-2-oxopropyl)phosphonate

Dimethyl (3-(3-chlorophenoxy)-2-oxopropyl)phosphonate (CAS No. 40665-94-9): A Comprehensive Overview

Dimethyl (3-(3-chlorophenoxy)-2-oxopropyl)phosphonate, identified by its CAS number 40665-94-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This organophosphorus derivative has garnered attention due to its unique structural properties and potential applications in various scientific domains. The compound's molecular structure, featuring a phosphonate group and a chlorophenyl moiety, makes it a versatile candidate for further investigation, particularly in the development of novel agrochemicals and pharmaceutical agents.

The< strong>nomenclature of Dimethyl (3-(3-chlorophenoxy)-2-oxopropyl)phosphonate provides valuable insights into its chemical composition. The presence of a phenoxy group attached to a propyl chain, which is further modified by an oxo group and a phosphonate moiety, contributes to its complex reactivity. This structural arrangement not only influences its solubility and stability but also dictates its interaction with biological systems. Such characteristics are crucial for understanding its potential role in drug design and synthesis.

In recent years, there has been a growing interest in organophosphorus compounds due to their diverse applications. Dimethyl (3-(3-chlorophenoxy)-2-oxopropyl)phosphonate has been studied for its potential use as an intermediate in the synthesis of more complex molecules. Its ability to undergo various chemical transformations makes it a valuable building block in organic synthesis. Researchers have explored its reactivity in the context of nucleophilic substitution reactions, where the phosphonate group can act as a leaving group, facilitating the formation of new carbon-carbon or carbon-nitrogen bonds.

One of the most compelling aspects of Dimethyl (3-(3-chlorophenoxy)-2-oxopropyl)phosphonate is its pharmacological potential. The phenoxy group, known for its presence in many bioactive compounds, suggests that this compound may exhibit biological activity. Preliminary studies have hinted at its possible role as an antimicrobial agent, with researchers investigating its efficacy against various bacterial strains. The oxo group and phosphonate moiety further contribute to its pharmacokinetic properties, influencing how it is metabolized and excreted by the body.

The< strong>synthesis of Dimethyl (3-(3-chlorophenoxy)-2-oxopropyl)phosphonate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the reaction of 3-chlorophenol with propyl phosphite under acidic conditions, followed by esterification to introduce the dimethyl phosphonate group. Advanced techniques such as chromatography and spectroscopic methods are employed to isolate and purify the final product. These synthetic strategies highlight the compound's complexity and the precision required in its preparation.

Recent advancements in computational chemistry have enabled researchers to predict the properties and reactivity of Dimethyl (3-(3-chlorophenoxy)-2-oxopropyl)phosphonate with greater accuracy. Molecular modeling studies have provided insights into how this compound interacts with biological targets, offering a rational basis for designing more effective derivatives. These computational approaches complement experimental work, allowing for a more holistic understanding of the compound's behavior.

The< strong>applications of Dimethyl (3-(3-chlorophenoxy)-2-oxopropyl)phosphonate extend beyond pharmaceuticals into the realm of agrochemicals. Its structural features make it a promising candidate for developing new pesticides and herbicides. The phenoxy group's ability to interact with biological enzymes suggests that it could disrupt metabolic pathways in pests, offering a novel mode of action against resistant strains. Such applications are particularly relevant in the face of increasing environmental concerns and the need for sustainable agricultural practices.

In conclusion, Dimethyl (3-(3-chlorophenoxy)-2-oxopropyl)phosphonate is a multifaceted compound with significant potential in both pharmaceutical and agrochemical research. Its unique structure, characterized by a phenoxy group and a phosphonate moiety, enables diverse chemical transformations and biological interactions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing global challenges related to health and agriculture.